1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: (2-tert-butylimidazo[1,2-b]pyridazin-6-yl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23N9O/c1-20(2,3)15-12-28-16(22-15)5-4-14(24-28)19(30)27-10-8-26(9-11-27)18-7-6-17-23-21-13-29(17)25-18/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: UZYFEGQEZJIWQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C20H23N9O
• Molecular Weight: 405.5 g/mol
• CAS No.: 2548987-28-4

Description

The compound “1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine” is a complex organic molecule that contains several heterocyclic rings, including imidazo[1,2-b]pyridazine and triazolo[4,3-b]pyridazine. These types of structures are often found in pharmaceutical compounds due to their ability to interact with various biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains several nitrogen-containing rings, which are likely to contribute to its reactivity and potential biological activity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its specific structure. Compounds containing imidazo and triazolo rings can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make it a potential ligand for metal ions.

Mechanism of Action

Target of Action

The primary target of this compound is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a kinase that plays a crucial role in cellular processes such as inflammation, apoptosis, and cell growth. It has been found to be upregulated and overexpressed in certain conditions .

Mode of Action

The compound interacts with its target, TAK1, by binding to the hinge region of the kinase . The imidazo[1,2-b]pyridazine moiety of the compound is a privileged drug moiety that binds to this region . Substitutions at positions 2, 3, 6, 7, and 8 of the imidazo[1,2-b]pyridazine core dictate kinase selectivity and potency .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and studying its interactions with various biological targets.